Cas no 2138177-57-6 ({1,7-Dioxaspiro[4.4]nonan-4-yl}methanamine)

• Product Name: {1,7-Dioxaspiro[4.4]nonan-4-yl}methanamine
• CAS No: 2138177-57-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6089479
• PubChem ID: 165849435
• Update Time: 2025-10-31

{1,7-Dioxaspiro[4.4]nonan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1,7-dioxaspiro[4.4]nonan-4-yl}methanamine
• 2138177-57-6
• EN300-744318
• {1,7-Dioxaspiro[4.4]nonan-4-yl}methanamine

• Inchi： 1S/C8H15NO2/c9-5-7-1-3-11-8(7)2-4-10-6-8/h7H,1-6,9H2
• InChI Key： QUFVVXAOEICGEF-UHFFFAOYSA-N
• SMILES： O1CCC(CN)C21COCC2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 44.5Ų

Additional information on {1,7-Dioxaspiro[4.4]nonan-4-yl}methanamine

{1,7-Dioxaspiro[4.4]nonan-4-yl}methanamine: A Comprehensive Overview

{1,7-Dioxaspiro[4.4]nonan-4-yl}methanamine (CAS No. 2138177-57-6) is a unique organic compound with a complex molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The presence of the dioxaspiro structure introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The molecular formula of {1,7-Dioxaspiro[4.4]nonan-4-yl}methanamine is C₉H₁₅N, and its molecular weight is approximately 139.2 g/mol. The compound features a spiro ring system with two four-membered rings connected through an oxygen atom and a nitrogen atom. This arrangement imparts a high degree of strain to the molecule, which can be both advantageous and challenging depending on the context of its use.

Recent studies have highlighted the potential of {1,7-Dioxaspiro[4.4]nonan-yl}methanamine in drug discovery and development. Its unique structure allows for interactions with biological targets that are not easily accessible by conventional small molecules. Researchers have explored its ability to act as a scaffold for designing bioactive compounds with improved pharmacokinetic properties.

In terms of synthesis, {1,7-Dioxaspiro[4.4]nonan-yl}methanamine can be prepared through various routes, including ring-closing metathesis and nucleophilic substitution reactions. These methods have been optimized to achieve high yields and purity, making the compound more accessible for large-scale applications.

The chemical stability of {1,7-Dioxaspiro[4.4]nonan-yl}methanamine has been extensively studied under different conditions. It exhibits moderate stability under thermal and oxidative conditions, which is crucial for its application in industrial settings. However, its reactivity towards nucleophiles and electrophiles makes it a versatile building block in organic synthesis.

One of the most promising applications of {1,7-Dioxaspiro[4.4]nonan-yl}methanamine is in the field of materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for designing advanced materials such as polymers and liquid crystals. Recent advancements in this area have demonstrated its potential in creating materials with enhanced mechanical and thermal properties.

Moreover, {1,7-Dioxaspiro[4.4]nonan-yl}methanamine has shown potential in catalysis due to its ability to act as a chiral ligand in asymmetric synthesis reactions. This property has opened new avenues for the development of enantioselective catalysts, which are highly sought after in the pharmaceutical and agrochemical industries.

In conclusion, {1,7-Dioxaspiro[4.4]nonan-yl}methanamine (CAS No. 2138177-57-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in chemistry and materials science.